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Compound of Interest

Compound Name: 2,6-Dichloro-1,4-benzoquinone

Cat. No.: B104592

This technical guide provides a comprehensive overview of 2,6-Dichloro-1,4-benzoquinone
(DCBQ), a compound of significant interest to researchers in environmental science, toxicology,
and drug development. This document details its physicochemical properties, synthesis,
experimental applications, and toxicological profile, with a focus on its molecular mechanisms
of action.

Physicochemical Properties

2,6-Dichloro-1,4-benzoquinone is a yellow crystalline solid.[1] It is a member of the 1,4-
benzoquinone class, where the hydrogens at positions 2 and 6 are substituted by chlorine.[1][2]
[3][4] This substitution pattern confers specific chemical reactivity and biological activity.

Table 1: General and Physicochemical Properties of 2,6-Dichloro-1,4-benzoquinone
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Property Value Reference

Molecular Weight 176.98 g/mol [11[5]16]

Molecular Formula CeH2Cl202 [1][517]

CAS Number 697-91-6 [51I81[61[7]

Melting Point 120-124 °C [11[4116]

3 , 241.5 - 251.81 °C (at 760

Boiling Point [1][6]
mmHg)

Density 1.56 g/cm3 [1]

N Insoluble in water, soluble in

Solubility [1][41[6]
methanol.

Appearance Yellow crystalline powder [1]

Synthesis and Experimental Protocols
Synthesis of 2,6-Dichloro-1,4-benzoquinone

A common laboratory-scale synthesis involves the oxidation of 2,4,6-trichlorophenol.[7]
Experimental Protocol: Synthesis from 2,4,6-trichlorophenol[7]

» Dissolution: Dissolve 197.5 g of 2,4,6-trichlorophenol in 600 g of methanol in a 1000 mL four-
neck reaction flask with stirring.

 Acidification: Add 200 mL of 5% dilute nitric acid to a separate 2000 mL sealed four-neck
reaction flask.

o Reaction Initiation: Introduce the dissolved 2,4,6-trichlorophenol solution into the flask
containing nitric acid.

o Oxygenation: Pass oxygen at 2 atm through the reaction mixture.

o Temperature Control: Maintain the reaction temperature at 20 °C with continuous stirring.
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e Reaction Time: Allow the reaction to proceed for 2 hours.

« |solation: After the reaction is complete, the product, chlorinated-p-benzoquinone, is isolated
by filtration. This process yields approximately 167 g, corresponding to a 93.3% yield.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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